Cas no 478077-69-9 (3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one)

• Product Name: 3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
• CAS No: 478077-69-9
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 5737010
• PubChem ID: 1485000
• Update Time: 2023-11-10

3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(ETHYLSULFANYL)-4-PYRIMIDINYL]-1-(4-METHYLPHENYL)-4(1H)-PYRIDAZINONE
• 3-[2-(ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
• 4(1H)-Pyridazinone, 3-[2-(ethylthio)-4-pyrimidinyl]-1-(4-methylphenyl)-
• MLS000540961
• HMS2321M08
• AKOS005101181
• SMR000126019
• 7P-658S
• Oprea1_630109
• 478077-69-9
• CHEMBL1482150
• 3-(2-ethylsulfanylpyrimidin-4-yl)-1-(4-methylphenyl)pyridazin-4-one
• 3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one

• Inchi： 1S/C17H16N4OS/c1-3-23-17-18-10-8-14(19-17)16-15(22)9-11-21(20-16)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3
• InChI Key： QCLHNTMULVZWCW-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=C(SCC)N=2)=NN(C2=CC=C(C)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų